Cas no 392256-29-0 (2-(2,4-dichlorophenoxy)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 392256-29-0
• MF: C₂₀H₁₇Cl₂N₃O₃S
• MW: 450.338281393051
• CID: 6111381
• PubChem ID: 5020002
• Update Time: 2025-10-21

2-(2,4-dichlorophenoxy)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• 2-(2,4-dichlorophenoxy)-N-(2-(4-methoxyphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide
• Acetamide, 2-(2,4-dichlorophenoxy)-N-[2,6-dihydro-2-(4-methoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-
• SR-01000442769
• AKOS024576383
• Oprea1_783122
• 392256-29-0
• SR-01000442769-1
• 2-(2,4-dichlorophenoxy)-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• 2-(2,4-dichlorophenoxy)-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]acetamide
• 2-(2,4-dichlorophenoxy)-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• F0396-0301

• Inchi： 1S/C20H17Cl2N3O3S/c1-27-14-5-3-13(4-6-14)25-20(15-10-29-11-17(15)24-25)23-19(26)9-28-18-7-2-12(21)8-16(18)22/h2-8H,9-11H2,1H3,(H,23,26)
• InChI Key： VPBWUYWOIVWGQU-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(OC)C=C2)N=C2CSCC2=1)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 449.0367680g/mol
• Monoisotopic Mass: 449.0367680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 683.0±55.0 °C(Predicted)
• pka: 12.03±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(2,4-dichlorophenoxy)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide

Compound CAS No. 392256-29-0: 2-(2,4-Dichlorophenoxy)-N-2-(4-Methoxyphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-YlAcetamide

Compound CAS No. 392256-29-0, also known as 2-(2,4-dichlorophenoxy)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely studied for their potential therapeutic applications. The molecule incorporates a thienopyrazole ring system, which is known for its unique electronic properties and bioactivity.

The thienopyrazole core of this compound is a fused bicyclic system consisting of a thiophene ring and a pyrazole ring. This structure is particularly interesting due to its ability to interact with various biological targets, such as protein kinases and other enzymes. Recent studies have highlighted the potential of thienopyrazole derivatives in the development of novel anti-inflammatory agents and anticancer drugs. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that certain thienopyrazole derivatives exhibit potent inhibitory activity against COX-2 enzymes, which are key players in inflammation and pain.

The substituents on the thienopyrazole ring further enhance the compound's bioactivity. The dichlorophenoxy group attached to the acetamide moiety contributes to the molecule's lipophilicity and stability. This group has been shown to improve the compound's ability to cross cellular membranes, making it more effective in targeting intracellular pathways. Additionally, the presence of a methoxyphenyl group introduces electron-donating effects, which can modulate the compound's interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of cross-coupling reactions and multicomponent synthesis techniques. These methods not only improve yield but also allow for greater control over the stereochemistry of the product. For example, researchers at Stanford University developed a novel protocol using Pd-catalyzed Suzuki coupling to construct the thienopyrazole core with high precision.

From a pharmacological perspective, compound CAS No. 392256-29-0 has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. Furthermore, animal studies have revealed that this compound exhibits potent anti-tumor activity in models of breast and colon cancer without significant toxicity to normal tissues.

The development of this compound represents a significant step forward in the design of targeted therapies for complex diseases such as cancer and inflammatory disorders. Its unique structure and bioactivity make it a valuable candidate for further preclinical and clinical evaluation. As research continues to uncover new insights into its mechanism of action and therapeutic potential, this compound is poised to play a crucial role in advancing modern medicine.